![molecular formula C15H20N2O2 B267345 N-butyl-4-[(cyclopropylcarbonyl)amino]benzamide](/img/structure/B267345.png)
N-butyl-4-[(cyclopropylcarbonyl)amino]benzamide
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Overview
Description
N-butyl-4-[(cyclopropylcarbonyl)amino]benzamide, also known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and pharmacology. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1) receptor, which is involved in pain perception and thermoregulation.
Mechanism of Action
N-butyl-4-[(cyclopropylcarbonyl)amino]benzamide works by selectively blocking the TRPV1 receptor, which is involved in pain perception and thermoregulation. By inhibiting the TRPV1 receptor, this compound reduces pain perception and inflammation in animal models. The exact mechanism of action of this compound is not fully understood, but it is believed to work by blocking the influx of calcium ions into cells, which is necessary for the activation of the TRPV1 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in animal models. It reduces pain perception and inflammation, and it has also been shown to reduce tumor growth in some animal models. This compound has also been shown to have a potential role in regulating body temperature, although more research is needed to fully understand this effect.
Advantages and Limitations for Lab Experiments
N-butyl-4-[(cyclopropylcarbonyl)amino]benzamide has several advantages for lab experiments. It is a potent TRPV1 antagonist and has been extensively studied in animal models. It is also relatively easy to synthesize, although the synthesis method is complex. However, this compound also has some limitations for lab experiments. It is not fully understood how this compound works, and more research is needed to fully understand its mechanism of action. Additionally, this compound has not yet been extensively studied in humans, and more research is needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on N-butyl-4-[(cyclopropylcarbonyl)amino]benzamide. One area of focus is on understanding the mechanism of action of this compound and how it works to block the TRPV1 receptor. Another area of focus is on studying the potential applications of this compound in treating various conditions, including chronic pain, inflammation, and cancer. Additionally, more research is needed on the safety and efficacy of this compound in humans, which could lead to the development of new treatments for these conditions. Finally, research is needed to develop new and more efficient methods for synthesizing this compound, which could make it more widely available for research and potential clinical use.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and pharmacology. It is a potent TRPV1 antagonist and has been extensively studied in animal models for its potential use in treating various conditions, including chronic pain, inflammation, and cancer. While this compound has several advantages for lab experiments, including its ease of synthesis and potency, more research is needed to fully understand its mechanism of action and potential applications in humans.
Synthesis Methods
N-butyl-4-[(cyclopropylcarbonyl)amino]benzamide can be synthesized through a multi-step process involving the reaction of various chemicals, including 4-aminobenzoic acid, cyclopropanecarboxylic acid, and butylamine. The synthesis method for this compound is complex and requires careful handling of chemicals and precise reaction conditions to ensure a high yield of the final product.
Scientific Research Applications
N-butyl-4-[(cyclopropylcarbonyl)amino]benzamide has been extensively studied for its potential applications in medicine and pharmacology. It is a potent TRPV1 antagonist and has been shown to inhibit pain perception in animal models. This compound has also been investigated for its potential use in treating various conditions, including chronic pain, inflammation, and cancer.
properties
Molecular Formula |
C15H20N2O2 |
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Molecular Weight |
260.33 g/mol |
IUPAC Name |
N-butyl-4-(cyclopropanecarbonylamino)benzamide |
InChI |
InChI=1S/C15H20N2O2/c1-2-3-10-16-14(18)11-6-8-13(9-7-11)17-15(19)12-4-5-12/h6-9,12H,2-5,10H2,1H3,(H,16,18)(H,17,19) |
InChI Key |
AECNJZCVDLILHE-UHFFFAOYSA-N |
SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2CC2 |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2CC2 |
Origin of Product |
United States |
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